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Compound of Interest

Compound Name: 2-Isopropylpentanoic acid

Cat. No.: B026954

Application Notes and Protocols for 2-
Isopropylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed procedures for the safe handling, storage, and
disposal of 2-isopropylpentanoic acid (CAS No. 62391-99-5) in a research laboratory

environment. Adherence to these protocols is crucial for maintaining a safe laboratory
environment and ensuring the integrity of research materials.

Substance Identification and Properties
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Property Value Reference

Chemical Name 2-Isopropylpentanoic acid [1]

Valproic Acid EP Impurity C,
Synonyms (2RS)-2-(1- [2]
Methylethyl)pentanoic acid

CAS Number 62391-99-5 [1]
Molecular Formula C8H1602 [1]
Molecular Weight 144.21 g/mol [1]

) Not specified, handle as a
Physical State o )
potential liquid or solid

Storage Temperature 2-8°C [1]

Hazard Identification and Classification

According to the available Safety Data Sheet (SDS), 2-isopropylpentanoic acid is not
classified as a hazardous substance or mixture under Regulation (EC) No 1272/2008.[1]
However, as a good laboratory practice, all chemicals should be handled with a degree of
caution. The toxicological properties of this specific compound have not been thoroughly
investigated.[1]

Personal Protective Equipment (PPE)

A standard laboratory PPE protocol should be followed when handling 2-isopropylpentanoic
acid.
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PPE

Specification

Eye Protection

Safety glasses or goggles.

Hand Protection

Chemical-resistant gloves (e.g., nitrile).

Body Protection

Laboratory coat.

Respiratory Protection

Not generally required under normal use with
adequate ventilation. If dusts or aerosols are

generated, use a NIOSH-approved respirator.

Safe Handling Procedures

4.1. General Handling

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
larger quantities or if there is a potential for aerosol or dust generation.[1]

Avoid contact with skin and eyes.

Avoid inhalation of any vapors, mists, or dust.[1]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.[1]

4.2. Experimental Protocol: Weighing and Solution Preparation
Ensure all necessary PPE is donned correctly.

Perform weighing operations in a ventilated enclosure or a fume hood to minimize potential
inhalation exposure.

If the substance is a solid, handle it gently to avoid creating dust.

To prepare a solution, slowly add the 2-isopropylpentanoic acid to the desired solvent in a
suitable container within a fume hood.
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 Stir the mixture until the substance is fully dissolved.

o Label the prepared solution clearly with the chemical name, concentration, date, and your
initials.

Storage Procedures

Proper storage is essential to maintain the quality of 2-isopropylpentanoic acid and to
prevent accidents.

Storage Condition Requirement

Store in a cool place, with a recommended

Temperature
temperature of 2 - 8 °C.[1]
Container Keep in a tightly closed, suitable container.[1]
Location Store in a dry and well-ventilated place.[1]
While specific incompatibilities for 2-
isopropylpentanoic acid are not detailed, as a
Incompatibilities general precaution for carboxylic acids, store

separately from strong bases, strong oxidizing

agents, and reducing agents.

Accidental Release and First Aid Measures

6.1. Accidental Release

e Spill: In case of a spill, sweep up and shovel the material.[1] Avoid generating dust.[1]
o Containment: Place the spilled material into a suitable, closed container for disposal.[1]
e Ventilation: Ensure adequate ventilation in the area of the spill.

6.2. First Aid
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Exposure Route First Aid Protocol

If inhaled, move the person to fresh air. If
Inhalation breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1]

_ In case of skin contact, wash off with soap and
Skin Contact
plenty of water.[1]

In case of eye contact, flush eyes with water as
Eye Contact ]
a precaution.

) If swallowed, rinse mouth with water. Never give
Ingestion . .
anything by mouth to an unconscious person.[1]

Disposal Procedures

Dispose of 2-isopropylpentanoic acid and its containers in accordance with local, state, and
federal regulations.

7.1. Waste Collection

o Collect waste 2-isopropylpentanoic acid and any contaminated materials in a designated,
properly labeled, and sealed container.

7.2. Disposal Protocol

e Non-Recyclable Solutions: Offer surplus and non-recyclable solutions to a licensed disposal
company.[1]

o Laboratory Scale Disposal of Carboxylic Acids (General Guidance):

o For small quantities of simple carboxylic acids, neutralization with a suitable base (e.g.,
sodium bicarbonate) to a pH between 5.5 and 9.0 may be permissible for drain disposal,
followed by flushing with a large volume of water.[3]

o However, given that the specific properties of 2-isopropylpentanoic acid have not been
fully investigated, it is more prudent to treat it as chemical waste.
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o Recommended Protocol: Collect all waste containing 2-isopropylpentanoic acid in a
designated hazardous waste container and arrange for pickup by your institution's
environmental health and safety (EHS) department or a licensed waste disposal service.

Diagrams
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Caption: Workflow for Safe Handling of 2-lIsopropylpentanoic Acid.
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Caption: Spill Response Protocol for 2-Isopropylpentanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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